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Compound of Interest

Compound Name: 6-Chloroacetyl-2-benzoxazolinone

Cat. No.: B1227339

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical reagents like 6-Chloroacetyl-2-benzoxazolinone is a cornerstone of
laboratory safety and environmental stewardship. This guide provides essential, immediate
safety and logistical information for the proper disposal of this compound, ensuring adherence
to safety protocols and regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be familiar with the hazard profile of
6-Chloroacetyl-2-benzoxazolinone and to use appropriate personal protective equipment
(PPE). The compound is classified with several hazards, and proper handling is critical to
minimize exposure risks.

Hazard Profile
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Hazard Statement GHS Classification
H302: Harmful if swallowed Acute toxicity, oral (Category 4)[1]
H315: Causes skin irritation Skin corrosion/irritation (Category 2)[1][2]

Serious eye damage/eye irritation (Category 2)

[1](2]

H319: Causes serious eye irritation

) S Specific target organ toxicity, single exposure;
H335: May cause respiratory irritation ) S
Respiratory tract irritation (Category 3)[1][2]

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE must be worn at all times when handling 6-
Chloroacetyl-2-benzoxazolinone:

PPE Category Specification

Wear chemical safety goggles or a face shield
Eye/Face Protection that complies with OSHA's eye and face

protection regulations.[3]

Use appropriate chemical-resistant gloves (e.g.,
Hand Protection nitrile rubber). Gloves must be inspected prior to

use.[3]

] Wear a lab coat or other protective clothing to
Body Protection ]
prevent skin exposure.[3]

If there is a risk of dust inhalation or if working
Respiratory Protection outside a ventilated hood, use a NIOSH/MSHA-

approved respirator.[3]

All handling of this compound should be performed in a well-ventilated area, preferably within a
chemical fume hood.[2][4]

Step-by-Step Disposal Protocol
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The following procedure outlines the approved method for the disposal of 6-Chloroacetyl-2-
benzoxazolinone. It is critical to treat all waste containing this compound as hazardous.

» Waste Identification and Segregation: Treat all 6-Chloroacetyl-2-benzoxazolinone waste,
including empty containers, contaminated PPE, and spill cleanup materials, as hazardous
waste.[5] Do not mix this waste with other waste streams. Keep it in its original container or a
clearly labeled, compatible, and sealed waste container.[5]

o Container Management: Empty containers should be handled as if they still contain the
product.[5] Do not rinse empty containers and discharge the rinsate into drains.[5] Seal the
empty, unrinsed container and dispose of it as hazardous waste.[5]

« Spill Management: In the event of a spill, avoid dust formation.[2][4] Sweep up the spilled
solid material and shovel it into a suitable container for disposal.[2] Clean the spill area
thoroughly.

» Final Disposal: All waste containing 6-Chloroacetyl-2-benzoxazolinone must be disposed
of through a licensed hazardous waste disposal company.[2][4][5] Provide the disposal
company with a complete and accurate description of the waste. The common practice for
such materials is incineration in a chemical incinerator equipped with an afterburner and
scrubber.[5]

Note: Do not dispose of this chemical down the drain or in regular trash.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 6-Chloroacetyl-2-
benzoxazolinone.
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Preparation & Handling

Start: Handling 6-Chloroacetyl-2-benzoxazolinone

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Waste Collectioh & Segregation
Y

Collect all waste (solid, contaminated items)
in a designated, sealed container

Y

Clearly label the container as
'Hazardous Waste: 6-Chloroacetyl-2-benzoxazolinone'

Final Dlisposal
Y

Store waste container in a designated,
secure area

Y

Contact Institutional Environmental
Health & Safety (EHS) Office

Arrange for pickup by a
licensed hazardous waste disposal company

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 6-Chloroacetyl-2-benzoxazolinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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